Cas no 2432-78-2 (Hexanethioic acid, S-propyl ester)

• Product Name: Hexanethioic acid, S-propyl ester
• CAS No: 2432-78-2
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 1416810
• PubChem ID: 538678
• Update Time: 2025-04-20

Hexanethioic acid, S-propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid, S-propyl ester
• DTXSID501314326
• S-Propyl hexanethioate
• 3J57W36LH5
• 2432-78-2
• S-Propyl hexanethioate #
• 1-(propylsulfanyl)hexan-1-one
• XWEXGRZJPGGXCY-UHFFFAOYSA-N
• Hexanethioic acid S-propyl ester
• CHEBI:180249

• Inchi： 1S/C9H18OS/c1-3-5-6-7-9(10)11-8-4-2/h3-8H2,1-2H3
• InChI Key： XWEXGRZJPGGXCY-UHFFFAOYSA-N
• SMILES： S(CCC)C(CCCCC)=O

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters